Cas no 156086-42-9 (1-(3-methylphenyl)cyclopentane-1-carbonitrile)

• Product Name: 1-(3-methylphenyl)cyclopentane-1-carbonitrile
• CAS No: 156086-42-9
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5265106
• Update Time: 2025-07-02

1-(3-methylphenyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)cyclopentane-1-carbonitrile

• Inchi： 1S/C13H15N/c1-11-5-4-6-12(9-11)13(10-14)7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： VDHFIIRALXYXKJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2)(C#N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(3-methylphenyl)cyclopentane-1-carbonitrile

Comprehensive Overview of 1-(3-methylphenyl)cyclopentane-1-carbonitrile (CAS No. 156086-42-9): Properties, Applications, and Industry Insights

1-(3-methylphenyl)cyclopentane-1-carbonitrile (CAS No. 156086-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-substituted cyclopentane derivative combines a 3-methylphenyl group with a cyclopentane-1-carbonitrile moiety, offering versatile reactivity for synthetic applications. The compound's molecular formula C₁₃H₁₅N and molecular weight of 185.26 g/mol make it particularly valuable for intermediate synthesis in drug discovery pipelines.

Recent studies highlight the growing demand for cyclopentane-based nitriles in medicinal chemistry, with researchers exploring their potential as building blocks for kinase inhibitors and GPCR-targeted therapeutics. The 3-methylphenyl substitution pattern in 156086-42-9 enhances lipophilicity, a property increasingly sought after in CNS drug development where blood-brain barrier penetration is crucial. Analytical techniques including HPLC (typically >98% purity) and GC-MS are routinely employed to characterize this compound, with characteristic IR absorption at 2240 cm^-1 confirming the nitrile functionality.

The synthetic versatility of 1-(3-methylphenyl)cyclopentane-1-carbonitrile makes it particularly relevant in contemporary green chemistry applications. Many pharmaceutical manufacturers are now adopting catalytic cyanation methods to produce such intermediates with reduced environmental impact. This aligns with current industry trends toward sustainable API manufacturing, addressing frequent search queries about "eco-friendly nitrile synthesis" and "green pharmaceutical intermediates." The compound's thermal stability (decomposition point >200°C) also makes it suitable for high-temperature reactions increasingly used in flow chemistry systems.

From a commercial perspective, CAS 156086-42-9 has seen steady market growth, particularly in Asia-Pacific regions where contract research organizations specialize in custom nitrile synthesis. Pricing trends show seasonal fluctuations tied to precursor availability, with meta-xylene derivatives being key starting materials. Storage recommendations typically suggest inert atmosphere protection at 2-8°C to maintain stability, though the compound demonstrates good shelf life under standard laboratory conditions when protected from moisture.

Emerging applications in material science have expanded the utility profile of 1-(3-methylphenyl)cyclopentane-1-carbonitrile. Researchers are investigating its incorporation into liquid crystal compositions and as a monomer for specialty polymers. These developments respond to growing market interest in "functional nitriles for advanced materials" and "high-performance polymer precursors." The compound's balanced aromatic/aliphatic character provides unique mesomorphic properties when combined with other rod-like molecules in LC formulations.

Analytical challenges associated with 156086-42-9 frequently appear in scientific forums, particularly regarding chiral separation methods. While the compound lacks inherent chirality, its derivatives often require sophisticated HPLC techniques for enantiomeric resolution. This has spurred development of novel stationary phases capable of resolving structurally similar cyclopentane nitrile analogs, a topic generating substantial discussion in separation science communities.

Regulatory status varies by jurisdiction, but 1-(3-methylphenyl)cyclopentane-1-carbonitrile generally falls under standard laboratory chemical classifications. Safety data sheets recommend standard organic nitrile precautions, including proper ventilation and nitrile glove protection during handling. These precautions align with broader industry movements toward enhanced laboratory safety protocols, addressing common search terms like "safe handling of aromatic nitriles" and "organic cyanide best practices."

The future outlook for CAS 156086-42-9 remains positive, particularly as drug discovery programs increasingly target complex cyclic architectures. Patent analysis reveals growing incorporation of this scaffold in PROTAC degraders and covalent inhibitor designs, reflecting broader medicinal chemistry trends. With the global pharmaceutical intermediates market projected to exceed $30 billion by 2027, specialized building blocks like 1-(3-methylphenyl)cyclopentane-1-carbonitrile will continue playing pivotal roles in innovative therapeutic development.